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Standard Operating Procedure: Handling and
Disposal of Erasis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Erasis

Cat. No.: B10828616

This document provides essential safety and logistical information for the handling and disposal
of Erasis, a potent, synthetic peptide inhibitor. Adherence to these guidelines is mandatory to
ensure personnel safety and environmental protection.

Hazard Identification and Exposure Limits

Erasis is a highly cytotoxic and suspected mutagenic compound. All personnel must be fully
aware of its potential hazards, which are summarized below. Routes of exposure include
inhalation, skin/eye contact, and ingestion.
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Occupational

Hazard Oral LD50 Primary Target
L Exposure Notes
Classification (Rat, est.) Lo Organs
Limit (OEL)
Liver, Kidneys, Avoid generation
_ _ 0.1 pg/ma (8-hr O
Highly Cytotoxic 5 mg/kg TWA) Hematopoietic of dust or
System aerosols.
Handle as a
Suspected )
N/A N/A N/A potential
Mutagen _
carcinogen.

Direct contact

Skin & Eye ) may cause
] N/A N/A Skin, Eyes S
Irritant severe irritation
or burns.

Required Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required at all times when handling Erasis in any form
(powder or solution).

o Gloves: Double-gloving is mandatory. Use a nitrile or neoprene base glove with an outer
glove offering chemical resistance (e.g., butyl rubber). Change outer gloves every 30
minutes or immediately upon contamination.

o Eye Protection: ANSI Z87.1-compliant chemical splash goggles are required. If there is a
significant splash risk, a full-face shield must be worn in addition to goggles.

o Lab Coat: A disposable, back-closing, solid-front lab coat with tight-fitting cuffs is required.
Do not use standard lab coats. This garment must be disposed of as hazardous waste after
each procedure.

e Respiratory Protection: All handling of powdered Erasis must occur within a certified
chemical fume hood or a Class I, Type B2 biological safety cabinet. If engineering controls
are not available or in case of a spill, a NIOSH-approved respirator with a P100 (HEPA) filter
is mandatory.
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Experimental Handling Protocol

The following step-by-step procedure must be followed for all experiments involving Erasis.

o Preparation: Designate a specific area for Erasis handling. Cover the work surface with
absorbent, plastic-backed bench paper. Assemble all necessary equipment, reagents, and
waste containers before retrieving the compound.

¢ Weighing (Powder Form):

o Perform all weighing operations within a chemical fume hood or similar ventilated
enclosure to prevent inhalation of airborne patrticles.

o Use a dedicated set of spatulas and weighing boats.

o Clean all equipment with a 70% ethanol solution followed by a 10% bleach solution after
use.

e Solubilization:
o Add solvent to the powdered Erasis slowly to avoid splashing.
o Cap the vial securely and vortex or sonicate as required for complete dissolution.

o Label the resulting solution clearly with the compound name, concentration, date, and
hazard symbols.

e Cellular Treatment & Incubation:

o When adding the Erasis solution to cell cultures or other experimental systems, use
filtered pipette tips.

o Perform all liquid transfers over a spill tray.

o All treated plates, flasks, or tubes must be clearly labeled as "Hazardous: Contains
Erasis."

e Post-Procedure Decontamination:
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o Wipe down the work surface, fume hood sash, and any contaminated equipment with a
10% bleach solution, allowing for a 15-minute contact time.

o Follow the bleach wipe-down with a 70% ethanol rinse to remove bleach residue.

o Carefully doff all disposable PPE, placing it directly into the designated hazardous waste
container.

o Wash hands thoroughly with soap and water.

Experiment
1.Area&PPE | Proceed 2. Weighing 4. Experimental Complete 6. Decontamination 7. Waste
Preparation (in Fume Hood) Treatment & Cleanup Disposal

Erasis Experimental Workflow

Click to download full resolution via product page

Caption: A high-level overview of the mandatory workflow for handling Erasis.

Spill and Exposure Procedures

e Minor Spill (in Fume Hood):

Alert others in the immediate area.

[e]

o

Absorb the spill with chemical-absorbent pads.

o

Wipe the area with 10% bleach, followed by 70% ethanol.

[¢]

Dispose of all cleanup materials as hazardous waste.
e Major Spill (outside Fume Hood):

o Evacuate the laboratory immediately.

o Alert your supervisor and institutional safety office.

o Prevent re-entry.
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o Allow only trained emergency personnel to conduct the cleanup.

o Skin Exposure:
o Immediately rinse the affected area with copious amounts of water for at least 15 minutes.
o Remove contaminated clothing while rinsing.
o Seek immediate medical attention.

e Eye Exposure:

o Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids
open.

o Seek immediate medical attention.

Waste Disposal Plan

All materials that have come into contact with Erasis must be treated as hazardous chemical
waste. Segregate waste streams as described below.

e Solid Waste: Includes contaminated gloves, lab coats, bench paper, weighing boats, and
plasticware.

o Collect in a dedicated, puncture-proof container lined with a heavy-duty plastic bag.
o The container must be clearly labeled: "Hazardous Chemical Waste: Erasis (Cytotoxic)."

» Liquid Waste: Includes unused solutions, contaminated media, and first-rinse solutions from
cleaning glassware.

o Collect in a dedicated, leak-proof, and shatter-resistant container (e.g., coated glass or
HDPE).

o Do not mix with other chemical waste streams.

o Label clearly: "Hazardous Liquid Waste: Erasis (Cytotoxic)."
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¢ Sharps Waste: Includes contaminated needles, syringes, and glass pipette tips.
o Collect in a dedicated, puncture-proof sharps container.
o Label clearly: "Hazardous Sharps Waste: Erasis (Cytotoxic)."

All waste containers must be kept closed when not in use and stored in a designated satellite
accumulation area. Follow all institutional guidelines for final pickup and disposal by the
environmental health and safety department.

@ntaminated@

Solid Waste Liquid Waste Sharps Waste

(Gloves, Coats, Plastics) (Media, Solutions) (Needles, Glass Pipettes)

Collect in Labeled, Collect in Labeled, Collect in Labeled,
Puncture-Proof Container Leak-Proof Container Sharps Container

Final Disposal via
EH&S Department

Erasis Waste Disposal Pathways

Click to download full resolution via product page
Caption: Logical flow for the segregation and disposal of Erasis-contaminated waste.

¢ To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of Erasis]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b10828616#personal-protective-equipment-for-
handling-erasis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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